![molecular formula C14H14Cl2N2OS B5671257 N-(4-tert-butyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide](/img/structure/B5671257.png)
N-(4-tert-butyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"N-(4-tert-butyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide" is a compound related to a class of molecules that include thiazole derivatives, which have been studied for various properties including their synthesis, molecular structure, and biological activity. Although the specific compound was not directly studied, similar compounds with tert-butyl and thiazole groups have been researched extensively.
Synthesis Analysis
The synthesis of related thiazole compounds often involves reactions with tert-butyl-based precursors and other chemical agents. For instance, one study described the synthesis of a tert-butyl thiazole derivative using a reaction between 4-tert-butyl-5-(1,2,4-triazol-1-yl)-thiazol-2-amine and 2,4-dichlorobenzaldehyde (Hu et al., 2010).
Molecular Structure Analysis
The molecular structure of these compounds is often elucidated using techniques like single-crystal X-ray diffraction. For example, the molecular structure of a tert-butyl thiazole derivative was detailed, revealing its crystal system and space group, as well as bond lengths and angles (Hu et al., 2010).
Chemical Reactions and Properties
These compounds typically participate in various chemical reactions, forming different products under specific conditions. The reactions often involve the interaction of thiazole rings with other chemical groups, leading to the formation of new molecular structures with distinct properties.
Physical Properties Analysis
Physical properties such as crystal system, space group, cell parameters, and density can be determined through structural analysis. For instance, a related compound was found to crystallize in a specific system with detailed cell parameters (Hu et al., 2010).
properties
IUPAC Name |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl2N2OS/c1-14(2,3)11-7-20-13(17-11)18-12(19)9-5-4-8(15)6-10(9)16/h4-7H,1-3H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMYBDPYIGPECID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CSC(=N1)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.